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Ferugin Ferugin
Brand Name: Vulcanchem
CAS No.: 109517-72-8
VCID: VC0011398
InChI: InChI=1S/C22H30O5/c1-13(2)22(26)10-9-21(4)12-17(24)14(3)11-18(19(21)22)27-20(25)15-5-7-16(23)8-6-15/h5-8,13,17-19,23-24,26H,3,9-12H2,1-2,4H3/t17-,18-,19+,21+,22+/m0/s1
SMILES: CC(C)C1(CCC2(C1C(CC(=C)C(C2)O)OC(=O)C3=CC=C(C=C3)O)C)O
Molecular Formula: C22H30O5
Molecular Weight: 374.5 g/mol

Ferugin

CAS No.: 109517-72-8

Main Products

VCID: VC0011398

Molecular Formula: C22H30O5

Molecular Weight: 374.5 g/mol

Ferugin - 109517-72-8

CAS No. 109517-72-8
Product Name Ferugin
Molecular Formula C22H30O5
Molecular Weight 374.5 g/mol
IUPAC Name [(3R,3aS,4S,7S,8aR)-3,7-dihydroxy-8a-methyl-6-methylidene-3-propan-2-yl-2,3a,4,5,7,8-hexahydro-1H-azulen-4-yl] 4-hydroxybenzoate
Standard InChI InChI=1S/C22H30O5/c1-13(2)22(26)10-9-21(4)12-17(24)14(3)11-18(19(21)22)27-20(25)15-5-7-16(23)8-6-15/h5-8,13,17-19,23-24,26H,3,9-12H2,1-2,4H3/t17-,18-,19+,21+,22+/m0/s1
Standard InChIKey KZSXMCLSPHIQCN-JIWOIOHBSA-N
Isomeric SMILES CC(C)[C@@]1(CC[C@]2([C@H]1[C@H](CC(=C)[C@H](C2)O)OC(=O)C3=CC=C(C=C3)O)C)O
SMILES CC(C)C1(CCC2(C1C(CC(=C)C(C2)O)OC(=O)C3=CC=C(C=C3)O)C)O
Canonical SMILES CC(C)C1(CCC2(C1C(CC(=C)C(C2)O)OC(=O)C3=CC=C(C=C3)O)C)O
Synonyms Ferugin
PubChem Compound 184085
Last Modified Nov 11 2021
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